Ethyl [(3,4-dimethoxyphenyl)amino](oxo)acetate
Overview
Description
Ethyl (3,4-dimethoxyphenyl)aminoacetate is a biochemical compound with the molecular formula C12H15NO5 and a molecular weight of 253.25 . It is used for proteomics research .
Physical and Chemical Properties Analysis
Ethyl (3,4-dimethoxyphenyl)aminoacetate has a molecular weight of 253.25 g/mol . Unfortunately, the search results did not provide further information on its physical and chemical properties.Scientific Research Applications
Bridged-ring Nitrogen Compounds
Ethyl 3,4-dimethoxyphenyl(phenyl)acetate is utilized in the synthesis of bridged 3-benzazepine derivatives. These derivatives represent conformationally restricted dopamine analogues, indicating potential applications in neurochemical research to explore dopaminergic pathways and related disorders (Gentles et al., 1991).
Synthesis of Pyrrole Derivatives
The compound is involved in complex reactions leading to the formation of dimethyl 1-aryl-4-ethoxy-5-oxo-4,5-dihydro-1H-pyrrole-2,3-dicarboxylates. These reactions, catalyzed by triphenylphosphine, illustrate the compound's role in the construction of pyrrole rings, which are prevalent in natural products and pharmaceuticals (Yavari et al., 2002).
Thiazolidin-Thiophene Derivatives
Ethyl 3-((3,4-dimethoxybenzylidene)amino) thiophene-2-carboxylate, a related compound, reacts to form ethyl 3-(2-(3,4-dimethoxyphenyl)-4-oxothiazolidin-3-yl)thiophene-2-carboxamide. These derivatives undergo further reactions to produce compounds with potential antimicrobial properties, demonstrating the role of the ethyl 3,4-dimethoxyphenyl(phenyl)acetate scaffold in antibacterial and antifungal research (Spoorthy et al., 2021).
Thiazolino[3,2‐a]pyrimidine Carbinolamine
Ethyl 4-chloroacetoacetate condensation with 4-amino-6-hydroxy-2-pyrimidinethiol yields derivatives related to ethyl 3,4-dimethoxyphenyl(phenyl)acetate. These compounds are involved in reactions leading to the synthesis of complex thiazolino[3,2‐a]pyrimidine carbinolamines, which may have potential applications in medicinal chemistry and drug design (Campaigne et al., 1981).
Enantiomerically Pure Compounds
The compound is used in the synthesis of enantiomerically pure substances via enzymatic resolutions, demonstrating its importance in stereochemical studies and the production of chiral intermediates for pharmaceuticals (Fadnavis et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
ethyl 2-(3,4-dimethoxyanilino)-2-oxoacetate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO5/c1-4-18-12(15)11(14)13-8-5-6-9(16-2)10(7-8)17-3/h5-7H,4H2,1-3H3,(H,13,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXKNINRETCQHQQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC1=CC(=C(C=C1)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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